molecular formula C16H10ClFN2O3 B8605849 5-((8-Chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzoic acid

5-((8-Chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzoic acid

Cat. No.: B8605849
M. Wt: 332.71 g/mol
InChI Key: QRPWEMOZYZYRHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-((8-Chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C16H10ClFN2O3 and its molecular weight is 332.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H10ClFN2O3

Molecular Weight

332.71 g/mol

IUPAC Name

5-[(8-chloro-4-oxo-3H-phthalazin-1-yl)methyl]-2-fluorobenzoic acid

InChI

InChI=1S/C16H10ClFN2O3/c17-11-3-1-2-9-14(11)13(19-20-15(9)21)7-8-4-5-12(18)10(6-8)16(22)23/h1-6H,7H2,(H,20,21)(H,22,23)

InChI Key

QRPWEMOZYZYRHJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)Cl)C(=NNC2=O)CC3=CC(=C(C=C3)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-((8-chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzonitrile (102) (6.1 g, 19.44 mmol) and potassium hydroxide (10.91 g, 194.44 mmol) were added to ethanol (30 mL) and water (70 mL) and heated at 100° C. for 5 hours. The ethanol was evaporated off and the aqueous was extracted with ethyl acetate (1×75 mL). The aqueous was then acidified to pH1 with conc HCl to afford a solid, this was filtered, washed with water and dried to afford the desired compound as a beige solid (5.73 g, 89%); 1H NMR (400.132 MHz, DMSO) δ 4.63 (2H, s), 7.21 (1H, dd), 7.44-7.40 (1H, m), 7.64 (1H, dd), 7.82 (1H, t), 7.98 (1H, dd), 8.34 (1H, dd), 12.87 (1H, s), 13.12 (1H, s); m/z (LC-MS, ESI+), RT=0.87 (M+H 333).
Name
5-((8-chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzonitrile
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
10.91 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Yield
89%

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